Cas no 13218-03-6 (4-Penten-1-amine, N-propyl-)

4-Penten-1-amine, N-propyl- structure
4-Penten-1-amine, N-propyl- structure
Product Name:4-Penten-1-amine, N-propyl-
CAS No:13218-03-6
MF:C8H17N
MW:127.22728228569
CID:1229611
PubChem ID:12397189
Update Time:2025-04-20

4-Penten-1-amine, N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Penten-1-amine, N-propyl-
    • N-propylpent-4-en-1-amine
    • 13218-03-6
    • N-(4-pentenyl)-N-propylamine
    • DTXSID90496276
    • n-propyl-4-pentenyl-amine
    • pent-4-enyl-propyl-amine
    • SCHEMBL1455340
    • AKOS011895080
    • Inchi: 1S/C8H17N/c1-3-5-6-8-9-7-4-2/h3,9H,1,4-8H2,2H3
    • InChI Key: SPYKROYIAAYYAN-UHFFFAOYSA-N
    • SMILES: N(CCC)CCCC=C

Computed Properties

  • Exact Mass: 298.21598
  • Monoisotopic Mass: 127.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 59.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 33.95
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